Cas no 52055-40-0 (1,8-Naphthyridin-2(1H)-one,6-(4-pyridinyl)-, hydrochloride (1:1))

• Product Name: 1,8-Naphthyridin-2(1H)-one,6-(4-pyridinyl)-, hydrochloride (1:1)
• CAS No: 52055-40-0
• MF: C₁₃H₁₀ClN₃O
• MW: 259.691001415253
• CID: 378919
• PubChem ID: 21496110
• Update Time: 2025-04-19

1,8-Naphthyridin-2(1H)-one,6-(4-pyridinyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridin-2(1H)-one,6-(4-pyridinyl)-, hydrochloride (1:1)
• 52055-40-0
• SCHEMBL11804721
• NSC-291813
• 6-(Pyridin-4-yl)-1,8-naphthyridin-2(1H)-one--hydrogen chloride (1/1)
• NSC291813
• DTXSID90614958

• Inchi： 1S/C13H9N3O.ClH/c17-12-2-1-10-7-11(8-15-13(10)16-12)9-3-5-14-6-4-9;/h1-8H,(H,15,16,17);1H
• InChI Key： PKECLQVGPUMNHG-UHFFFAOYSA-N
• SMILES： Cl.O=C1C=CC2=CC(=CN=C2N1)C1C=CN=CC=1

Computed Properties

• Exact Mass: 223.07467
• Monoisotopic Mass: 259.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.9A^2

Experimental Properties

• Density: 1.284
• Boiling Point: 503.2°C at 760 mmHg
• Flash Point: 258.2°C
• Refractive Index: 1.635
• PSA: 54.88